![molecular formula C19H14N4 B7536783 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline](/img/structure/B7536783.png)
6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline is a heterocyclic compound that has gained attention in scientific research due to its potential biological activities. It belongs to the benzimidazole family and has a pyridine ring attached to it. This compound has been synthesized using various methods and has shown promising results in various research applications.
Mechanism of Action
The mechanism of action of 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline is not fully understood. However, studies have suggested that it may work by inhibiting specific enzymes that are involved in cancer cell growth and inflammation.
Biochemical and physiological effects
Studies have shown that this compound has a low toxicity profile and does not have any significant adverse effects on the body. It has been shown to be well-tolerated in animal studies and has not caused any significant changes in biochemical and physiological parameters.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline in lab experiments is its potential anti-cancer properties. It can be used to investigate the mechanism of action of anti-cancer drugs and to develop new anti-cancer therapies. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.
Future Directions
There are several future directions for research on 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline. One direction is to investigate its potential as an anti-cancer drug and to develop new therapies based on its mechanism of action. Another direction is to investigate its potential as an anti-inflammatory drug and to develop new therapies for inflammatory diseases. Additionally, future research could focus on improving the solubility of this compound to make it easier to work with in lab experiments.
Synthesis Methods
The synthesis of 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline has been reported in the literature using different methods. One of the methods involves the reaction of 2-aminobenzimidazole with 3-chloropyridine in the presence of a base to yield the desired compound. Another method involves the reaction of 2-aminobenzimidazole with 3-bromopyridine in the presence of a palladium catalyst to give the desired compound. Both methods have been reported to yield good results.
Scientific Research Applications
The potential biological activities of 6-Pyridin-3-yl-6,12-dihydrobenzimidazolo[1,2-c]quinazoline have been investigated in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory properties and can reduce inflammation in the body.
properties
IUPAC Name |
6-pyridin-3-yl-5,6-dihydrobenzimidazolo[1,2-c]quinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4/c1-2-8-15-14(7-1)19-22-16-9-3-4-10-17(16)23(19)18(21-15)13-6-5-11-20-12-13/h1-12,18,21H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WANGEGRFNQGOGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N3C(N2)C5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.